[3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate

• IUPAC Name: [3-[4-(2-chloroacetyl)piperazine-1-carbonyl]phenyl] acetate
• InChI: InChI=1S/C15H17ClN2O4/c1-11(19)22-13-4-2-3-12(9-13)15(21)18-7-5-17(6-8-18)14(20)10-16/h2-4,9H,5-8,10H2,1H3
• InChI Key: HQCPUTAYHXUGCT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC(=C1)C(=O)N2CCN(CC2)C(=O)CCl
• Molecular Formula: C15H17ClN2O4
• Molecular Weight: 324.76 g/mol

Description

[3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate, also known as CAPA, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Scientific Research Applications

[3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate has been shown to have potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of inflammatory diseases. [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate has also been studied for its potential as an anticancer agent, as it has been shown to induce apoptosis in cancer cells.
In drug discovery, [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate has been used as a scaffold for the development of new drugs targeting various diseases. The unique structure of [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate allows for the modification of its functional groups, making it a versatile compound for drug development. [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate has also been studied for its potential as a molecular probe for the study of protein-protein interactions.
In material science, [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate has been used as a building block for the synthesis of new materials with unique properties. [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate-based materials have been shown to have excellent mechanical and thermal properties, making them suitable for various applications in the fields of electronics, aerospace, and energy storage.

Mechanism of Action

The mechanism of action of [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression. These inhibitory effects of [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate on enzymes and signaling pathways are thought to contribute to its anti-inflammatory, analgesic, and anticancer properties.
Biochemical and Physiological Effects:
[3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate inhibits the production of inflammatory mediators, such as prostaglandins and cytokines, in various cell types. [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate has also been shown to induce apoptosis in cancer cells and inhibit the proliferation of cancer cells.
In vivo studies have shown that [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate has potent anti-inflammatory and analgesic properties, as it reduces inflammation and pain in various animal models of inflammatory diseases. [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate has also been shown to inhibit tumor growth and metastasis in animal models of cancer.

Advantages and Limitations for Lab Experiments

[3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate has several advantages for lab experiments, including its high purity, stability, and versatility. [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate can be easily modified to produce derivatives with different functional groups, making it a useful compound for drug development and material science. However, the limitations of [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate include its potential toxicity and limited solubility in aqueous solutions, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate, including the development of new drugs targeting inflammatory diseases and cancer, the synthesis of new materials with unique properties, and the study of protein-protein interactions. Further research is needed to fully understand the mechanism of action of [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate involves the reaction of 4-(2-chloroacetyl)piperazine-1-carboxylic acid with acetic anhydride in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain pure [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate. This method has been optimized to produce high yields of [3-[4-(2-Chloroacetyl)piperazine-1-carbonyl]phenyl] acetate with excellent purity, making it suitable for large-scale production.